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Application Notes and Protocols for Researchers and Drug Development Professionals

Introduction: Dermocybin, a naturally occurring anthraquinone pigment, presents a compelling
alternative to synthetic dyes for textile applications. Extracted from fungi of the Cortinarius
genus, particularly Cortinarius sanguineus (syn. Dermocybe sanguinea), this colorant offers
vibrant reddish hues and demonstrates promising performance on various fibers. This
document provides detailed protocols for the extraction of Dermocybin and its application to
polyester, polyamide, and wool, along with a summary of its performance characteristics and
toxicological profile.

Chemical Profile

Dermocybin is a hydroxyanthraquinone, a class of compounds known for their color and
biological activity. Its chemical structure is fundamental to its dyeing properties and its
interactions with textile fibers.

Figure 1: Chemical Structure of Dermocybin.

Experimental Protocols
Protocol 1: Extraction of Dermocybin from Cortinarius
sanguineus

This protocol details the isolation of Dermocybin and other anthraquinone aglycones from
fresh fungal material using endogenous enzymatic hydrolysis.[1] The method yields a primary
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fraction containing emodin and Dermocybin.

Workflow:
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Figure 2: Workflow for Dermocybin Extraction.

Methodology:

Homogenization: Fresh fruiting bodies of Cortinarius sanguineus are homogenized in an
equal volume of water (1:1 w/v).

Enzymatic Hydrolysis: The homogenate is incubated at 38°C for 48 hours. This allows the
fungus's native [3-glucosidase to hydrolyze the anthraquinone glycosides (Dermocybin-1-[3-
D-glucopyranoside) into their aglycone forms (Dermocybin).

Extraction: The resulting slurry is filtered, and the fungal mass is washed with acetone to
extract the pigments.

Concentration: The acetone is evaporated from the filtrate under reduced pressure.

Precipitation: The remaining aqueous solution is acidified to pH 3 with hydrochloric acid
(HCI), causing the anthraquinone aglycones to precipitate.

Collection and Drying: The precipitate is collected by centrifugation or filtration and then
dried. This yields "Fraction 1," which is rich in emodin and Dermocybin. A yield of
approximately 56 g of this fraction can be obtained from 10.5 kg of fresh fungi.[1]

Protocol 2: High-Temperature Disperse Dyeing of

Polyester and Polyamide
This method is suitable for dyeing synthetic fibers like polyester (PET) and polyamide (PA)

where high temperatures are required for dye penetration.

Methodology:

Fabric Preparation: Scour polyester and polyamide fabrics to remove any impurities.

Dye Bath Preparation: Prepare a dye bath with a liquor-to-goods ratio of 50:1. Disperse the
purified Dermocybin powder (1.0% on weight of fabric, o.w.f.) in water. The pH of the bath
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should be adjusted to 5 for polyester and 5.5 for polyamide using a sodium acetate-acetic
acid buffer.

e Dyeing Process:

o

Immerse the fabric in the dye bath at 60°C.

Increase the temperature to 130°C for polyester or 120°C for polyamide at a rate of
2°C/minute.

[e]

[e]

Maintain this temperature for 60 minutes.

o

Cool the dye bath to 70°C.
e Post-Treatment:
o Remove the dyed fabric and rinse thoroughly with water.

o Perform a reduction clearing process for polyester to remove surface dye and improve
fastness. This involves treating the fabric in a bath containing 2 g/L sodium hydrosulfite, 2
g/L sodium hydroxide, and 0.5 g/L of a dispersing agent at 70°C for 20 minutes.

o Rinse the fabric again and air dry.

Protocol 3: Mordant Dyeing of Wool

This protocol uses metal salts (mordants) to create a complex with the dye molecule, which
then binds strongly to protein fibers like wool. A pre-mordanting technique is described.

Workflow:
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Figure 3: Pre-mordant Dyeing Workflow for Wool.

Methodology:
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» Fabric Preparation: Scour wool fabric to ensure it is clean.

e Pre-mordanting:

[¢]

Prepare a mordant bath with a 50:1 liquor ratio. Dissolve the chosen mordant (e.g., 10%
o.w.f. potassium aluminum sulfate) in water.

Immerse the wet wool fabric in the mordant bath at 40°C.

[¢]

[e]

Raise the temperature to a simmer (approx. 90-95°C) and hold for 60 minutes.

[e]

Allow the bath to cool before removing the fabric. Rinse gently.
e Dyeing Process:

o Prepare a new dye bath with a 50:1 liquor ratio containing 1.0% o.w.f. Dermocybin. Adjust
the pH to 4.5 with acetic acid.

o Enter the wet, mordanted wool into the dye bath at 40°C.

o Raise the temperature to a simmer over 30-45 minutes and hold for 60 minutes, stirring
gently.

e Post-Treatment:
o Allow the dye bath to cool completely.

o Remove the fabric, rinse with water of the same temperature, and then with cool water
until the water runs clear.

o Air dry away from direct sunlight.

Performance and Properties

The performance of Dermocybin as a textile dye is evaluated based on the final color
achieved and its fastness to external factors like washing, light, and rubbing.

Colorimetric Data

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b13127996?utm_src=pdf-body
https://www.benchchem.com/product/b13127996?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13127996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Methodological & Application

Check Availability & Pricing

BENGHE

The color of the dyed fabrics is quantified using the CIELAB color space, where L* represents
lightness, a* represents the red-green axis, and b* represents the yellow-blue axis.

Table 1: CIELAB Color Coordinates for Textiles Dyed with Dermocybin

. Dyeing Color

Fiber L* a* b* ]

Method Achieved
. Bright

High-Temp .

Polyester . 52.4 42.1 249 Reddish-
Disperse

Orange
] High-Temp )

Polyamide ) 40.2 30.1 9.8 Wine-Red
Disperse
Mordant

Wool 48.9 355 15.1 Red
(Alum)

| Wool | Mordant (Iron) | 35.2 | 15.8 | 8.2 | Violet |

Note: Data is compiled and representative of values reported in referenced literature. Actual
values may vary based on precise experimental conditions.

Color Fastness Properties

Color fastness is graded on a scale of 1 (poor) to 5 (excellent) according to ISO standards.

Table 2: Color Fastness Ratings for Textiles Dyed with Dermocybin
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Light Washing Rubbing Rubbing
Fib Dyeing Fastness Fastness Fastness Fastness
iber
Method (ISO 105- (ISO 105- (Dry) (ISO (Wet) (ISO
B02) C06) 105-X12) 105-X12)
High-Temp
Polyester . 4-5 4-5 4-5 4-5
Disperse
] High-Temp
Polyamide ) 3 3 4 3-4
Disperse
Mordant
Wool 3-4 3-4 4 3
(Alum)

| Wool | Mordant (Iron) |4 |44 | 3-4 |

Note: Data is compiled and representative of values reported in referenced literature.

Toxicological Profile

For professionals in drug development and related fields, the toxicological profile of any
compound is of paramount importance. Studies on anthraquinones from Cortinarius

sanguineus provide initial safety data.
» Mutagenicity: Dermocybin was found to be non-mutagenic in the Ames test.
o Cellular Toxicity: It presented low cellular toxicity in studies using human cell lines.

o Skin Sensitization: Dermocybin did not induce skin sensitization in the KeratinoSens™

assay.

o Aquatic Toxicity: While one study noted some toxicity to certain aquatic organisms, a
predicted no-effect concentration (PNEC) was established, providing a benchmark for
environmental safety assessments.

It is important to note that toxicological profiles can be complex. For instance, emodin, another
major anthraquinone in the fungal extract, has shown mutagenic potential in some studies.
Therefore, the purity of the Dermocybin dye used is a critical factor in its safety profile.
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Conclusion

Dermocybin is a promising natural dye that can produce vibrant and durable colors on a range
of textile fibers. On polyester, it achieves excellent fastness properties comparable to synthetic
disperse dyes.[2] While its performance on polyamide and mordanted wool is more moderate, it
still provides a viable natural alternative. The detailed protocols and performance data provided
here offer a foundation for further research into the optimization and application of this fungal
biocolorant. Its favorable preliminary toxicological profile suggests potential for use in
applications where biocompatibility is a concern, warranting further investigation for both textile
and potentially other biomedical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. researchgate.net [researchgate.net]
o 2. ir.library.oregonstate.edu [ir.library.oregonstate.edu]

¢ To cite this document: BenchChem. [Dermocybin: A Fungal Anthraquinone for Advanced
Textile Dyeing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13127996#dermocybin-as-a-natural-dye-for-textile-
materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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